Cas no 1262410-27-4 (4-(Bromomethyl)-4-methyloxane)

• Product Name: 4-(Bromomethyl)-4-methyloxane
• CAS No: 1262410-27-4
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• CID: 4583945
• PubChem ID: 64985111
• Update Time: 2025-09-27

4-(Bromomethyl)-4-methyloxane Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-4-methyloxane
• 4-(Bromomethyl)-4-methyltetrahydro-2H-pyran
• 4-(Bromomethyl)-4-methyloxane

• Inchi： 1S/C7H13BrO/c1-7(6-8)2-4-9-5-3-7/h2-6H2,1H3
• InChI Key： CHVXBTYXHHPSCW-UHFFFAOYSA-N
• SMILES： BrCC1(C)CCOCC1

Computed Properties

• Exact Mass: 192.015
• Monoisotopic Mass: 192.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(Bromomethyl)-4-methyloxane

Professional Introduction to 4-(Bromomethyl)-4-methyloxane (CAS No. 1262410-27-4)

4-(Bromomethyl)-4-methyloxane, with the chemical formula C₃H₇BrO, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of oxane derivatives, characterized by a three-membered oxygen-containing heterocycle. The presence of a bromomethyl group at the fourth position of the oxane ring makes it a versatile intermediate in various synthetic pathways, particularly in the development of bioactive molecules.

The utility of 4-(Bromomethyl)-4-methyloxane stems from its reactivity, which allows for facile functionalization through nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where it serves as a building block for constructing more complex structures. The bromomethyl moiety can be easily transformed into other functional groups such as alcohols, amines, and thiols, enabling the synthesis of a wide array of pharmacophores.

In recent years, there has been growing interest in the application of 4-(Bromomethyl)-4-methyloxane in the development of novel therapeutic agents. For instance, researchers have explored its use in the synthesis of small-molecule inhibitors targeting various disease pathways. One notable area of research involves its role in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The oxane ring's stability and the reactivity of the bromomethyl group make it an ideal scaffold for designing molecules that can selectively interact with biological targets.

The compound's significance is further highlighted by its incorporation into drug candidates that have advanced to clinical trials. In particular, derivatives of 4-(Bromomethyl)-4-methyloxane have been investigated for their potential in modulating enzyme activity and protein-protein interactions. These studies underscore the importance of oxane-based compounds in drug discovery and development.

From a synthetic chemistry perspective, 4-(Bromomethyl)-4-methyloxane offers a unique platform for exploring new methodologies and reactions. Its structural features allow chemists to develop innovative strategies for constructing complex molecular architectures. For example, recent studies have demonstrated its utility in cross-coupling reactions, where it serves as a precursor for generating biaryl systems. These systems are prevalent in many biologically active compounds and have been extensively studied for their pharmacological properties.

The versatility of 4-(Bromomethyl)-4-methyloxane is also evident in its application as a protecting group in organic synthesis. The oxane ring can be selectively modified while maintaining the integrity of other functional groups, making it an invaluable tool in multi-step syntheses. This capability is particularly useful in pharmaceutical research, where precise control over reaction outcomes is essential.

In conclusion, 4-(Bromomethyl)-4-methyloxane (CAS No. 1262410-27-4) is a multifaceted compound with broad applications in organic synthesis and drug development. Its unique structural features and reactivity make it a valuable intermediate for constructing complex bioactive molecules. As research continues to uncover new methodologies and applications, the importance of this compound is likely to grow further, solidifying its role as a cornerstone in modern chemical biology.